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Compound of Interest

Compound Name: Dihydrosinapyl alcohol

Cat. No.: B191096 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dihydrosinapyl alcohol and sinapyl alcohol are naturally occurring phenylpropanoids that play

significant roles in plant biology and possess potential applications in various fields, including

pharmacology and biotechnology. Sinapyl alcohol is a primary monolignol, a fundamental

precursor in the biosynthesis of lignin, particularly in angiosperms.[1] Dihydrosinapyl alcohol,
a closely related compound, is also found in nature and can be derived from lignocellulose.[2]

This technical guide provides a comprehensive overview of the chemical properties,

biosynthesis, and known biological activities of these two compounds, with a focus on their

relationship and potential for further research and development.

Chemical and Physical Properties
Sinapyl alcohol and dihydrosinapyl alcohol share a common 4-hydroxy-3,5-dimethoxyphenyl

core structure, differing only in the saturation of the propanoid side chain. This structural

difference influences their chemical reactivity and physical properties.
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Property Dihydrosinapyl alcohol Sinapyl alcohol

IUPAC Name
4-(3-hydroxypropyl)-2,6-

dimethoxyphenol

4-(3-hydroxyprop-1-en-1-

yl)-2,6-dimethoxyphenol

Synonyms
Benzenepropanol, 4-hydroxy-

3,5-dimethoxy-[3]

Sinapoyl alcohol, 4-Hydroxy-

3,5-dimethoxycinnamyl alcohol

CAS Number 20736-25-8[4] 537-33-7

Molecular Formula C₁₁H₁₆O₄[5] C₁₁H₁₄O₄

Molecular Weight 212.24 g/mol [5] 210.23 g/mol

Chemical Structure

Physical State Solid Colorless solid

Purity (Typical) 97% Not specified

Storage
Sealed in dry, room

temperature
2°C - 8°C, under inert gas

Biosynthesis and Metabolic Relationship
Sinapyl alcohol is a key intermediate in the phenylpropanoid pathway, which is responsible for

the synthesis of a wide variety of plant secondary metabolites, including lignin, flavonoids, and

stilbenes. The biosynthesis of sinapyl alcohol is a well-characterized enzymatic process.

The metabolic relationship of dihydrosinapyl alcohol to sinapyl alcohol is not as clearly

defined in the scientific literature. It is plausible that dihydrosinapyl alcohol is formed through

the reduction of the double bond in the side chain of sinapyl alcohol or a precursor like
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sinapaldehyde. This could occur as a catabolic process or a specific biosynthetic side branch.

Its presence in lignocellulose suggests it may also be a product of lignin degradation.

Sinapyl Alcohol Biosynthesis Pathway
The biosynthesis of sinapyl alcohol begins with the amino acid phenylalanine and proceeds

through a series of enzymatic reactions. The key enzymes involved are Phenylalanine

Ammonia-Lyase (PAL), Cinnamate 4-hydroxylase (C4H), 4-Coumarate:CoA Ligase (4CL),

Cinnamoyl-CoA Reductase (CCR), Ferulate 5-hydroxylase (F5H), Caffeic Acid O-

methyltransferase (COMT), and Cinnamyl Alcohol Dehydrogenase (CAD)/Sinapyl Alcohol

Dehydrogenase (SAD).

Phenylalanine Cinnamic acidPAL p-Coumaric acidC4H p-Coumaroyl-CoA4CL Caffeoyl-CoAHCT Feruloyl-CoACCoAOMT ConiferaldehydeCCR 5-HydroxyconiferaldehydeF5H SinapaldehydeCOMT Sinapyl AlcoholSAD/CAD Lignin (S-units)Peroxidases

Plant Material
(e.g., stems, leaves) Grind to a fine powder Soxhlet Extraction

(e.g., with ethanol) Filtration Solvent Evaporation
(Rotary Evaporator) Crude Extract Chromatographic Purification

(e.g., HPLC, Column Chromatography) Isolated Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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